Cas no 391671-07-1 (L-Methionine, L-leucyl-L-asparaginyl-L-alanyl-L-valyl-L-seryl-)

• Product Name: L-Methionine, L-leucyl-L-asparaginyl-L-alanyl-L-valyl-L-seryl-
• CAS No: 391671-07-1
• MF: C₂₆H₄₇N₇O₉S
• MW: 633.757885217667
• CID: 1501589
• PubChem ID: 10189506
• Update Time: 2025-04-21

L-Methionine, L-leucyl-L-asparaginyl-L-alanyl-L-valyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-leucyl-L-asparaginyl-L-alanyl-L-valyl-L-seryl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-oxobutanoyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylsulfanylbutano
• DTXSID50436512
• 391671-07-1

• Inchi： 1S/C26H47N7O9S/c1-12(2)9-15(27)22(37)31-17(10-19(28)35)23(38)29-14(5)21(36)33-20(13(3)4)25(40)32-18(11-34)24(39)30-16(26(41)42)7-8-43-6/h12-18,20,34H,7-11,27H2,1-6H3,(H2,28,35)(H,29,38)(H,30,39)(H,31,37)(H,32,40)(H,33,36)(H,41,42)/t14-,15-,16-,17-,18-,20-/m0/s1
• InChI Key： HJDRBRIFMRJXHM-CPVUPJMFSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC([C@H](CO)NC([C@H](C(C)C)NC([C@H](C)NC([C@H](CC(N)=O)NC([C@H](CC(C)C)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 633.31591
• Monoisotopic Mass: 633.31559728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 20
• Complexity: 996
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 297Ų

Experimental Properties

• PSA: 272.14